Journal Name:Journal of Chemical Neuroanatomy
Journal ISSN:0891-0618
IF:3.097
Journal Website:http://www.journals.elsevier.com/journal-of-chemical-neuroanatomy/
Year of Origin:1988
Publisher:Elsevier
Number of Articles Per Year:76
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.eiar.2023.107219
As the economy grows, the continued increase in global carbon emissions poses a threat to human health and climate change. Identifying the role and mechanism of innovation vitality on carbon emissions from the perspective of the ecosystem can help accelerate the process of low carbon transition of the economy in China. Regional innovation ecosystem is an organic unit in which innovation subjects interact with other subjects and innovation environment through the flow of innovation resources and development of innovation capability, thus realizing value creation. The niche-fitness model is used to measure the perfection of regional innovation ecosystem based on the niche fitness. The spatial Durbin model is used to assess the carbon emission reduction effects of the regional innovation ecosystem from a green-biased innovation perspective from 2007 to 2019. The role of environmental regulation, economic endowment, and regional heterogeneity are further analyzed. The results reveal that there is a shortage of innovative talents in areas with high niche fitness, while limited resources and poor environment in areas with low niche fitness are the key problems. A perfect regional innovation ecosystem can significantly reduce carbon emissions per capita by driving green-biased technological progress. These results help to understand the mechanisms of the carbon reduction effects of innovation from a new perspective, and help to make constructive suggestions in terms of making up for the shortcomings of innovation elements, promoting green innovation and improving environmental regulations, which accelerates the achievement of China's dual carbon goals.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-02 , DOI:
10.1016/j.eiar.2023.107164
Abnormal weather can negatively affect people's cognitive performance, which can lead to some decision biases. To accurately quantify the effect of abnormal weather, we use abnormal temperature data and loan data from Renrendai, a Chinese FinTech credit market. We estimate the impact of abnormal temperature on borrowers' behavior and decision-making. Results show that abnormal temperatures change the amount of loans. Several robustness checks are consistent with baseline results. We find that abnormal temperatures have various effects on different populations. Loan experience is an important factor. Individuals who have taken out multiple loans are more slightly affected by abnormal temperatures. In addition, we find that abnormal temperatures have some cumulative effects. Bias due to abnormal weather may have some effect on financial markets. Therefore, financial markets are also exposed to the risks associated with climate change. Quantifying the negative effect of abnormal weather should consider its effect on financial markets.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.eiar.2023.107198
This paper examines the coal reliance of all 31 provinces in China and assesses the potential for a just energy transition towards cleaner energy sources. The authors calculate a coal reliance index (CRI) for each province based on China statistical data. The CRI takes into account factors such as coal production, consumption, and import/export, as well as GDP, population, and gender differences in mining employment. The authors highlight the importance of considering the varying degrees of coal reliance among provinces in developing effective policies for a just energy transition. The findings suggest the provincial CRI has generally been decreasing across most provinces over the past 16 years. When looking at regional CRI rankings, the northwest region has the highest average CRI compared to other regions, while the northeast region has the lowest CRI, followed by the north, east, south central, and southwest regions. The gender CRI indicates that women in China are not benefiting as much as men from economic growth and development. The paper provides insights for policymakers seeking to achieve a more sustainable and just energy system in China.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-10 , DOI:
10.1016/j.eiar.2023.107173
Although the circular economy primarily focuses on closing supply chains, residual waste management, and product lifetime extensions, reducing resource use remains critical. This paper examines the system-wide impacts of reducing resource use using a multisectoral computable general equilibrium model. Although not strictly circular, the focus is on a costless ‘technology shock’ that reduces the consumption of intermediate goods in the construction sector and its system-wide effects. The results suggest that there is potential for reductions in CO2 emissions, but this is accompanied with a fall in GDP and employment, with unskilled workers experiencing larger negative employment effects. However, the scale of these GDP and employment effects is small, despite relatively large reductions in resource use. This indicates that technology-induced reductions in resource use have the potential to support the transition towards an economy that uses fewer resources without causing significant disruptions at the macroeconomic level.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-11 , DOI:
10.1016/j.eiar.2023.107182
An evident increase in carbon emissions (CEs) mainly caused by urbanization has aroused extensive concern. Insufficient research exists on the global impact of urbanization on CEs and their spillover effects. This study addresses this gap by investigating the spillover effects of urbanization on CEs. It employs bivariate spatial autocorrelation analysis and spatial econometric models to analyze data for 125 countries from 2000 to 2019. The results showed that developed and major oil-exporting countries had higher per capita CEs than other countries; however, with a downward trend. The bivariate Moran's I index between urbanization level and per capita CEs reached a maximum of 0.403 in 2008 and then continuously decreased to 0.343 in 2019, to a certain extent, which indicates that the promoting effect of urbanization on CEs was weakening. The results of spatial econometric models presented an inverted U-shaped curve between global urbanization and per capita CEs, with a threshold of 68%. Furthermore, the findings revealed that an increase in proportion of added value of secondary and tertiary industries to gross domestic product (GDP), as well as an increase in per capita GDP, tended to be associated with higher per capita CEs. Conversely, an increase in population density may produce a decline in per capita CEs. Our study highlights the global impact of urbanization on CEs and underscores the importance of developing policies for sustainable urbanization and carbon emission reduction globally.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.eiar.2023.107213
Asia and Africa have large groups of smallholder farmers. They are the main body of the adaptation to climate change in regional agriculture. Because of small management scale and weak accumulating capacity, smallholder farmers generally lack the ability to resist natural disasters and adapt to climate change. Understanding what factors impact on smallholders' perception of and adaptation to climate change are critical to appropriate adaptation strategies to reduce damage. This study analyzed how individual, environmental factors and barriers affected the perception of and adaptation to climate change on Chinese sugarcane smallholders in the higher level of productivity and the traditional smallholder environment. We systematically collected data on smallholders' characteristics and climate change adaptation through questionnaires and household surveys from 750 sugarcane smallholders in five national key support counties in Guangxi, China. The results showed that the level of Chinese sugarcane smallholders' perception and adaptation was relatively poor. Only 69.9% of the sugarcane smallholders perceived climate change, and 42.0% of them had consciously adopted adaptation measures. The developments of productivity and agricultural technology in China could not improve the smallholders' climate change perception and adaptation. The Heckman two-stage model results showed that the groups of sugarcane smallholders with poor terrain, non-Yao households, younger ages, smaller household sizes, higher household education levels and no migrant workers were better able to perceive climate change. Young-aged sugarcane smallholders with rich planting experiences were more likely to adopt adaptive measures. Inter-villager communication was the main channel for sugarcane smallholders to perceive and adapt to climate change, and the positive correlation coefficients reached 0.247 and 0.225, respectively. Trapped in Chinese traditional smallholder concept, sugarcane smallholders in Guangxi lacked the willingness to actively adapt to climate change. Even if productivity and agricultural technologies were developed, information, technical and financial barriers of smallholder adaptation to climate change had remained. Therefore, it is believed that the local government and well-adapted sugarcane smallholders should play the main role and improve participation degree, to stimulate the enthusiasm of sugarcane smallholders in China to adapt to climate change. The results of this study have references for other regions where smallholders are widely distributed in Asia and Africa.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-15 , DOI:
10.1016/j.eiar.2023.107183
This study conducts the first cradle-to-gate life cycle assessment (LCA) study on forestry operations in Iran and provides comprehensive regionalized life cycle inventory (LCI) data on the Iranian forest sector. This LCA employs midpoint and endpoint impact categories based on the IMPACT 2002+ method in addition to the cumulative exergy demand (CExD) indicator. The results of this study show that fuel consumption in harvesting machinery and fertilizer application in reforestation are two sources of direct emissions that contribute to different environmental impact categories. Transportation is the main hotspot in most midpoint environmental impact categories, such as global warming, or endpoint categories, such as human health. The total exergy removed from nature to produce 1 t of wood as logs is about 978 MJ-eq, accounting for 7.7% of the energy content in 1 t of wood. The global warming impact category equals 58 kg CO2-eq or 5.4% of the total CO2-eq contained in 1 t of wood as logs. The environmental performance of the system could be improved by expanding local clients rather than clients from other regions and upgrading inefficient machinery. Gains are also possible by conducting a comparative LCA analysis of different adaptable forest management strategies and harvesting methods compared to the business-as-usual approach in the Iranian forestry sector.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-12 , DOI:
10.1016/j.eiar.2023.107166
This study estimates the unattended linkages from geopolitical risk (GPRI), economic uncertainty (EUI), and militarization (GMI) to environmental quality through production-based CO2 emissions, primary energy consumption, and GHG emissions. For this purpose, the study consumes data from Brazil, China, India, Russia, and South Africa (BRICS) between 2000 and 2021. Using the updated econometric algorithms, the continuously updated and fully modified (CupFM) and continuously updated and bias-corrected (CupBC), the results infer that both GPRI and GMI are degrading the environmental quality. In contrast, economic uncertainty tends to decline environmental degradation, energy usage, and greenhouse gas emissions in the long run. Similarly, economic growth and population both have negative responses to environmental degradation. The causal dimensions have explored that GPRI and EUI have bidirectional while GMI has unidirectionally Granger causes the environment. Similarly, EUI is bidirectionally, while GMI unidirectionally causes energy consumption. The study results discussed various policies based on GPRI, EUI, and GMI outcomes to improve the environmental quality for sustainable development.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.eiar.2023.107189
Understanding the process and mechanism underlying urbanization's effect on urban warming is essential to future urban development planning. This study aims to measure the impact of urbanization on urban warming and dynamically analyze its meteorological drivers (wind speed and precipitation). According to remote sensing based impervious surface data, 2421 meteorological stations in China in 1978–2017 were dynamically classified into urban and rural stations. Then, correlation analysis was used to explore the effect and mechanism of urbanization on meteorological differences between urban and rural areas. The positive effect of urbanization on urban warming was 0.02 °C (0.26 °C) per decade during the period of 1988–2017 (2008–2017), and the contribution of urbanization to urban warming increased from 58.74% to 61.21% between the two periods. In 59.7% of cities, urbanization drove urban warming by changing wind speed. In 80.95% of cities, when wind speed decreased, the temperature difference between urban and rural areas increased. When wind speed was higher, the positive contribution of urbanization to urban warming was more significant. Considering the urban ventilation environment during urban planning and renewal will improve the local climate and reduce climate risks.
Journal of Chemical Neuroanatomy ( IF 3.097 ) Pub Date: 2023-07-14 , DOI:
10.1016/j.eiar.2023.107211
The abundant supply of industrial land has played an important role in China's large-scale urbanization and industrialization. A large amount of industrial land is characterized by low-efficiency use and high industrial-pollution emissions. To improve industrial land use eco-efficiency (ILUE), the Chinese government is continuously strengthening the market-oriented reforms of industrial land transactions. Different from previous studies that assess the effectiveness of such an effort based on non-spatial and linear perspectives, this study explores the spatial and non-linear effects of the market-oriented reforms on ILUE, using data of 99 cities in China collected from 2009 to 2020. We evaluate the market-oriented reforms with two indicators of industrial land premium rate (ILPR) and the ratio of bidding, auction, and listing (RBAL) in industrial land transactions, then measure the spatial and non-linear effects using the spatial panel data model. The results show that the rising ILPR in adjacent cities negatively affected local ILUE, but the RBAL had no obvious spatial effects. The relationship between ILPR and ILUE showed a U-shaped curve; that between RBAL and ILUE was an inverted U-shape. The effects were heterogeneous across regions. The rising ILPR of adjacent cities positively affected local ILUE in the east, while negatively in the central region. The increasing RBAL had no noticeable spatial effects except in the central region. The western region did not show significant spatial effects. The relationships between ILUE and the two indicators showed U-shaped curves of different shapes in the three regions. The findings help to improve future ILUE by managing the industrial land markets in better ways.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学4区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.00 | 73 | Science Citation Index Science Citation Index Expanded | Not |
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